Cas no 53646-00-7 (5-Chloro-4-phenyl-1,2,3-thiadiazole)

5-Chloro-4-phenyl-1,2,3-thiadiazole is a heterocyclic compound featuring a thiadiazole core substituted with a chlorine atom at the 5-position and a phenyl group at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of both electron-withdrawing (chloro) and electron-donating (phenyl) groups enhances its versatility in cross-coupling reactions and cyclization processes. Its stability under standard conditions and compatibility with various reaction conditions further contribute to its utility in research and industrial applications. The compound is commonly employed in the synthesis of bioactive molecules and as a building block for more complex heterocyclic systems.
5-Chloro-4-phenyl-1,2,3-thiadiazole structure
53646-00-7 structure
Product Name:5-Chloro-4-phenyl-1,2,3-thiadiazole
CAS No:53646-00-7
MF:C8H5ClN2S
MW:196.656698942184
MDL:MFCD00100225
CID:377729
PubChem ID:2763635
Update Time:2025-05-21

5-Chloro-4-phenyl-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-4-phenyl-1,2,3-thiadiazole
    • 1,2,3-Thiadiazole,5-chloro-4-phenyl-
    • 5-chloro-4-phenylthiadiazole
    • 4-phenyl-5-chloro-1,2,3-thiadiazole
    • 5-Chlor-4-phenyl-1,2,3-thiadiazol
    • AKOS005070031
    • InChI=1/C8H5ClN2S/c9-8-7(10-11-12-8)6-4-2-1-3-5-6/h1-5
    • A870668
    • FT-0680202
    • DTXSID60377063
    • SCHEMBL12788076
    • CS-0331841
    • 53646-00-7
    • MFCD00100225
    • 2H-363S
    • J-517370
    • MDL: MFCD00100225
    • Inchi: 1S/C8H5ClN2S/c9-8-7(10-11-12-8)6-4-2-1-3-5-6/h1-5H
    • InChI Key: SQCPDDVZJOHPAZ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C2C=CC=CC=2)N=NS1

Computed Properties

  • Exact Mass: 195.98600
  • Monoisotopic Mass: 195.986197
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.379
  • Melting Point: 93-95°C
  • Boiling Point: 301 °C at 760 mmHg
  • Flash Point: 135.9 °C
  • Refractive Index: 1.623
  • PSA: 54.02000
  • LogP: 2.85850

5-Chloro-4-phenyl-1,2,3-thiadiazole Security Information

  • HazardClass:IRRITANT

5-Chloro-4-phenyl-1,2,3-thiadiazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chloro-4-phenyl-1,2,3-thiadiazole Pricemore >>

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5-Chloro-4-phenyl-1,2,3-thiadiazole Related Literature

Additional information on 5-Chloro-4-phenyl-1,2,3-thiadiazole

5-Chloro-4-phenyl-1,2,3-thiadiazole (CAS No. 53646-00-7): Properties, Applications, and Market Insights

5-Chloro-4-phenyl-1,2,3-thiadiazole (CAS No. 53646-00-7) is a heterocyclic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique thiadiazole ring structure, exhibits remarkable chemical properties that make it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly exploring its potential due to its versatility and efficacy in various applications.

The molecular structure of 5-Chloro-4-phenyl-1,2,3-thiadiazole features a chloro substituent and a phenyl group attached to a 1,2,3-thiadiazole core. This configuration imparts distinct electronic and steric properties, which are critical for its reactivity and functionality. The compound's molecular weight is approximately 196.66 g/mol, and it typically appears as a white to off-white crystalline solid. Its solubility in organic solvents like ethanol, acetone, and dichloromethane makes it a preferred choice for laboratory and industrial processes.

One of the most prominent applications of 5-Chloro-4-phenyl-1,2,3-thiadiazole is in the pharmaceutical industry, where it serves as a key building block for the synthesis of bioactive molecules. Recent studies highlight its role in the development of antimicrobial agents and anti-inflammatory drugs. The compound's ability to modulate biological pathways has sparked interest in its potential for treating infectious diseases and chronic conditions, aligning with the growing demand for novel therapeutic solutions.

In the agrochemical sector, 5-Chloro-4-phenyl-1,2,3-thiadiazole is utilized as an intermediate in the production of crop protection agents. Its structural motifs are integral to the design of pesticides and herbicides that target specific pests and weeds while minimizing environmental impact. With the global push toward sustainable agriculture, this compound's role in developing eco-friendly agrochemicals has become increasingly relevant.

Material science is another domain where 5-Chloro-4-phenyl-1,2,3-thiadiazole finds application. Its incorporation into polymers and coatings enhances their thermal stability and mechanical strength. Researchers are also exploring its use in electronic materials, such as organic semiconductors, due to its favorable electron-transport properties. These advancements are particularly timely, given the rapid growth of the electronics industry and the need for high-performance materials.

The market for 5-Chloro-4-phenyl-1,2,3-thiadiazole is expanding, driven by its diverse applications and the increasing demand for specialized chemicals. Industry reports indicate a steady rise in its production and consumption, particularly in regions with robust pharmaceutical and agrochemical sectors. Suppliers and manufacturers are focusing on optimizing synthesis routes to improve yield and reduce costs, ensuring a stable supply chain for end-users.

From a regulatory standpoint, 5-Chloro-4-phenyl-1,2,3-thiadiazole is subject to standard chemical safety guidelines. Proper handling, storage, and disposal practices are essential to mitigate any potential risks associated with its use. Compliance with international standards, such as those set by the REACH regulation and the EPA, is critical for businesses operating in this space.

In conclusion, 5-Chloro-4-phenyl-1,2,3-thiadiazole (CAS No. 53646-00-7) is a multifaceted compound with significant industrial and scientific value. Its applications in pharmaceuticals, agrochemicals, and material science underscore its importance in modern chemistry. As research continues to uncover new possibilities, this compound is poised to play an even greater role in addressing contemporary challenges across various sectors.

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